Cas no 161173-98-4 (4-(3-Bromophenyl)-1-butene)

4-(3-Bromophenyl)-1-butene structure
4-(3-Bromophenyl)-1-butene structure
Product Name:4-(3-Bromophenyl)-1-butene
CAS No:161173-98-4
MF:C10H11Br
MW:211.098342180252
MDL:MFCD01319541
CID:875917
PubChem ID:15725165
Update Time:2025-04-19

4-(3-Bromophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • LogP
    • &nbsp
    • 1-bromo-3-(3-buten-1-yl)Benzene
    • 1-bromo-3-but-3-enylbenzene
    • 4-(3-Bromophenyl)-1-butene
    • 4-(3-Bromophenyl)but-1-ene
    • 3-(But-3-en-1-yl)bromobenzene
    • 1-BROMO-3-(BUT-3-ENYL)BENZENE
    • 1-Bromo-3-(but-3-en-1-yl)benzene
    • MDL: MFCD01319541
    • Inchi: 1S/C10H11Br/c1-2-3-5-9-6-4-7-10(11)8-9/h2,4,6-8H,1,3,5H2
    • InChI Key: WVPDQYFDPBNJCY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CCC=C

Computed Properties

  • Exact Mass: 210.00443
  • Monoisotopic Mass: 210.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.267
  • Boiling Point: 239.5°C at 760 mmHg
  • Flash Point: 98.7°C
  • Refractive Index: 1.542
  • PSA: 0

4-(3-Bromophenyl)-1-butene Pricemore >>

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